{4-[2-amino-1-(2,3-dihydro-1H-indol-1-yl)ethyl]phenyl}dimethylamine

• IUPAC Name: 4-[2-amino-1-(2,3-dihydroindol-1-yl)ethyl]-N,N-dimethylaniline
• InChI: InChI=1S/C18H23N3/c1-20(2)16-9-7-15(8-10-16)18(13-19)21-12-11-14-5-3-4-6-17(14)21/h3-10,18H,11-13,19H2,1-2H3
• InChI Key: XQCDZEWIWQFYKM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CN)N2CCC3=CC=CC=C32
• Molecular Formula: C18H23N3
• Molecular Weight: 281.4 g/mol

Description

{4-[2-amino-1-(2,3-dihydro-1H-indol-1-yl)ethyl]phenyl}dimethylamine, otherwise known as 4-ADPA, is a synthetic compound that has recently become the focus of scientific research. 4-ADPA is a derivative of the amino acid tryptophan and has been found to have a number of unique biochemical and physiological effects.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed significant activity.
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Anti-HIV Potential

Researchers have explored indole derivatives as potential anti-HIV agents. For instance:

• . Although their activity was limited compared to efavirenz, further modifications could lead to potent non-nucleoside antiviral agents.

Plant Protection Products

Indole compounds find applications in agriculture. .

Multicomponent Reactions

Indoles play a role in multicomponent reactions. For example:

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Other Potential Applications

Indole derivatives continue to be investigated for various other applications, including antimicrobial, antitubercular, antidiabetic, and antimalarial activities. Their versatility makes them intriguing targets for drug development and therapeutic exploration.